Cas no 956744-37-9 (5-[(4-Methylphenyl)sulfanyl]-1,3-diphenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-[(4-Methylphenyl)sulfanyl]-1,3-diphenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 956744-37-9
• MF: C₂₃H₁₈N₂OS
• MW: 370.466824054718
• CID: 5717039
• PubChem ID: 3593766
• Update Time: 2023-10-15

5-[(4-Methylphenyl)sulfanyl]-1,3-diphenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2T-1143
• 956744-37-9
• 5-(4-methylphenyl)sulfanyl-1,3-diphenylpyrazole-4-carbaldehyde
• AKOS005086937
• 5-[(4-methylphenyl)sulfanyl]-1,3-diphenyl-1H-pyrazole-4-carbaldehyde
• 5-[(4-Methylphenyl)sulfanyl]-1,3-diphenyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C23H18N2OS/c1-17-12-14-20(15-13-17)27-23-21(16-26)22(18-8-4-2-5-9-18)24-25(23)19-10-6-3-7-11-19/h2-16H,1H3
• InChI Key： BXKXJYKMKYPEQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=C(C=O)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 370.11398438g/mol
• Monoisotopic Mass: 370.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 60.2Ų